Cas no 1798035-17-2 (1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]-3-(2,3,4-trimethoxyphenyl)propan-1-one)

• Product Name: 1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]-3-(2,3,4-trimethoxyphenyl)propan-1-one
• CAS No: 1798035-17-2
• MF: C₁₉H₂₉NO₆S
• MW: 399.501664876938
• CID: 5375395
• Update Time: 2025-11-04

1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]-3-(2,3,4-trimethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(2-methylpropylsulfonyl)azetidin-1-yl]-3-(2,3,4-trimethoxyphenyl)propan-1-one
• 1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]-3-(2,3,4-trimethoxyphenyl)propan-1-one

• Inchi： 1S/C19H29NO6S/c1-13(2)12-27(22,23)15-10-20(11-15)17(21)9-7-14-6-8-16(24-3)19(26-5)18(14)25-4/h6,8,13,15H,7,9-12H2,1-5H3
• InChI Key： XASABPRHWALTCK-UHFFFAOYSA-N
• SMILES： C(N1CC(S(CC(C)C)(=O)=O)C1)(=O)CCC1=CC=C(OC)C(OC)=C1OC

Additional information on 1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]-3-(2,3,4-trimethoxyphenyl)propan-1-one

Comprehensive Overview of 1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]-3-(2,3,4-trimethoxyphenyl)propan-1-one (CAS No. 1798035-17-2)

The compound 1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]-3-(2,3,4-trimethoxyphenyl)propan-1-one (CAS No. 1798035-17-2) is a highly specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of key functional groups, including a 2-methylpropanesulfonyl moiety and a 2,3,4-trimethoxyphenyl ring, which contribute to its distinct physicochemical properties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold.

In recent years, the demand for novel sulfonyl-containing compounds and azetidine derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in the sulfonamide-like structural motif of this compound, which is often associated with enhanced metabolic stability and target binding affinity. The trimethoxyphenyl group further adds to its versatility, as similar structures are found in compounds with reported anti-inflammatory and anticancer activities.

The synthesis of 1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]-3-(2,3,4-trimethoxyphenyl)propan-1-one typically involves multi-step organic reactions, including sulfonylation of azetidine and subsequent coupling with a trimethoxyphenylpropanone derivative. Advanced analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography are employed to confirm its purity and structural integrity. These methods ensure the compound meets the stringent requirements for research and development applications.

From a pharmacological perspective, the azetidine ring in this compound is noteworthy due to its increasing prevalence in FDA-approved drugs. The four-membered nitrogen heterocycle offers a balance between ring strain and conformational rigidity, making it an attractive feature for medicinal chemists. Meanwhile, the propan-1-one linker provides flexibility in molecular design, enabling further derivatization for structure-activity relationship (SAR) studies.

In the context of current research trends, this compound aligns with the growing interest in small molecule modulators of protein-protein interactions (PPIs). Its structural complexity and functional group diversity make it a promising candidate for fragment-based drug discovery. Additionally, the methoxy groups on the phenyl ring may contribute to improved membrane permeability, a critical factor in drug development for central nervous system (CNS) targets.

The stability profile of CAS No. 1798035-17-2 under various conditions has been investigated, with studies indicating good thermal stability and moderate solubility in common organic solvents. These properties make it suitable for diverse experimental setups, from solution-phase chemistry to solid-state applications. Researchers exploring kinase inhibitors or GPCR ligands may find this compound particularly relevant, given the pharmacophoric elements present in its structure.

From a commercial standpoint, the compound serves as a valuable building block for pharmaceutical intermediates. Its unique combination of a sulfonylazetidine core and methoxy-substituted aromatic system offers multiple points for structural modification, enabling the generation of diverse compound libraries for high-throughput screening. This aligns well with modern drug discovery paradigms that emphasize the importance of scaffold diversity in identifying lead compounds.

Environmental and safety considerations for handling 1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]-3-(2,3,4-trimethoxyphenyl)propan-1-one follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation are recommended during manipulation, in line with good laboratory practices (GLP) and occupational health guidelines.

The future research directions for this compound may include exploration of its biological activity spectrum, optimization of its physicochemical properties through structural modifications, and investigation of its potential as a chemical probe for biological target identification. With the increasing focus on precision medicine and targeted therapies, compounds with such well-defined structural features are likely to play important roles in advancing therapeutic innovations.

In summary, 1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]-3-(2,3,4-trimethoxyphenyl)propan-1-one (CAS No. 1798035-17-2) represents an intriguing chemical entity with significant potential in multiple research domains. Its structural complexity, combined with the growing scientific interest in its constituent moieties, positions it as a valuable tool for medicinal chemistry and drug discovery efforts. As research continues to uncover new applications for such specialized compounds, their importance in advancing scientific knowledge and therapeutic development becomes increasingly apparent.